7-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole

• IUPAC Name: 7-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole
• InChI: InChI=1S/C13H16BClN2O2/c1-12(2)13(3,4)19-14(18-12)9-5-6-10(15)11-8(9)7-16-17-11/h5-7H,1-4H3,(H,16,17)
• InChI Key: NUTJVPSEKQOSEQ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C=NNC3=C(C=C2)Cl
• Molecular Formula: C13H16BClN2O2
• DSSTOX Substance ID: DTXSID701160515
• Molecular Weight: 278.54 g/mol
• CAS No.: 1186334-62-2

Description

The compound “7-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole” is a boronic acid derivative. It has an empirical formula of C15H17BClNO2 and a molecular weight of 289.56. This compound is also known as 7-Chloroquinoline-4-boronic acid pinacol ester.

Molecular Structure Analysis

The molecular structure of this compound includes a chloroquinoline ring attached to a boronic acid pinacol ester group. The presence of the boron atom within the boronic ester group allows for interesting chemical properties and reactivity.

Physical And Chemical Properties Analysis

This compound is a solid with a melting point of 81-87 °C.

Scientific Research Applications

Sensitizing Capacity and Antimycotic Activity

7-Chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indazole, as part of the broader indazole compound family, has been explored for various applications in scientific research. For instance, sertaconazole, an antimycotic agent related to the indazole family, was evaluated for its sensitizing capacity and found to be safe, without any sensitizing capacity for causing contact dermatitis, confirming its excellent safety in topical use (Romaguera et al., 1992). Similarly, sertaconazole demonstrated high antifungal activity and excellent safety in the topical therapy of Pityriasis versicolor, with all patients in a clinical trial achieving a cure, showcasing its therapeutic efficacy and safety (Nasarre et al., 1992).

Pharmacokinetics in Cancer Therapy

The pharmacokinetics of novel anticancer compounds, such as indazolium trans-[tetrachlorobis(1H-indazole)ruthenate(III)], have been a subject of intensive study. A phase I study revealed the pharmacokinetic disposition characterized by a small volume of distribution, low clearance, and long half-life, suggesting its potential in cancer therapy (Lentz et al., 2009). Further exploration into the safety and activity of ruthenium-based compounds, like IT-139 (sodium trans-(tetrachlorobis(1H-indazole)ruthenate(III))), demonstrated a manageable safety profile and modest anti-tumor activity, indicating its potential in treating solid tumors refractory to treatment (Burris et al., 2016).

Impact on Sleep and Central Nervous System

7-Nitro indazole, another compound in the indazole family, has been studied for its effects on sleep and central nervous system function. The research found that 7-Nitro indazole induces a state of prominent central depression associated with motor deficit and a decrease in sleep stages and wakefulness, suggesting its significant impact on the central nervous system (Dzoljic et al., 1996).

Mechanism of Action

Target of Action

Boronic esters like this one are often used in suzuki-miyaura cross-coupling reactions , which are widely applied in the formation of carbon-carbon bonds .

Mode of Action

In Suzuki-Miyaura cross-coupling reactions, the compound acts as an organoboron reagent . The reaction involves two key steps: oxidative addition and transmetalation . In oxidative addition, palladium donates electrons to form a new Pd-C bond with electrophilic organic groups . In transmetalation, nucleophilic organic groups are transferred from boron to palladium .

Biochemical Pathways

The compound is involved in the Suzuki-Miyaura coupling pathway . This pathway is crucial for the formation of carbon-carbon bonds, which are fundamental in organic synthesis . The compound can also be involved in protodeboronation reactions, which can lead to anti-Markovnikov alkene hydromethylation .

Pharmacokinetics

Boronic esters are generally considered to be stable, readily prepared, and environmentally benign . They are also known to be involved in several reactions as reagents for the preparation of various compounds .

Result of Action

The result of the compound’s action is the formation of new carbon-carbon bonds . This is a fundamental process in organic synthesis and is crucial for the creation of a wide variety of organic compounds .

Action Environment

The action of the compound can be influenced by various environmental factors. For instance, the pH can strongly influence the rate of the reaction . Therefore, care must be taken when considering these boronic pinacol esters for pharmacological purposes . Additionally, the compound is considered hazardous by the 2012 OSHA Hazard Communication Standard , indicating that safety measures should be taken when handling it.